Cas no 177551-63-2 (1,1'-Biphenyl,4-[(trifluoromethyl)thio]-)

1,1'-Biphenyl,4-[(trifluoromethyl)thio]- is a specialized aromatic compound featuring a biphenyl core substituted with a trifluoromethylthio group at the para position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as an intermediate or building block. The trifluoromethylthio moiety enhances lipophilicity and metabolic stability, which is advantageous in drug design. Its robust aromatic framework ensures thermal and chemical stability, while the electron-withdrawing nature of the substituent can influence reactivity in cross-coupling reactions. The compound is typically used in controlled synthetic applications requiring precise functionalization of biphenyl systems.

1,1'-Biphenyl,4-[(trifluoromethyl)thio]- structure

177551-63-2 structure

Product Name:1,1'-Biphenyl,4-[(trifluoromethyl)thio]-

CAS No:177551-63-2

MF:C₁₃H₉F₃S

MW:254.270772695541

MDL:MFCD03412291

CID:112658

PubChem ID:19601797

Update Time:2025-05-27

1,1'-Biphenyl,4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

- 1,1'-Biphenyl,4-[(trifluoromethyl)thio]-
- 4-TRIFLUOROMETHYLSULFANYL-BIPHENYL
- 1,1'-biphenyl-4-yl trifluoromethyl sulfide
- 1-phenyl-4-(trifluoromethylthio)benzene
- 4-(trifluoromethyl)thiobiphenyl
- 4-(trifluoromethylthio)biphenyl
- 4-[(trifluoromethyl)thio]biphenyl
- 4-trifluoromethylthiobiphenyl
- A823617
- AG-E-27814
- CTK4D6525
- SureCN5620006
- 4-[(Trifluoromethyl)-mercapto]-biphenyl
- 1-phenyl-4-[(trifluoromethyl)sulfanyl]benzene
- DTXSID80598970
- MFCD03412291
- 1-phenyl-4-(trifluoromethylsulfanyl)benzene
- SCHEMBL5620006
- 4-[(Trifluoromethyl)sulfanyl]-1,1'-biphenyl
- biphenyl-4-yl(trifluoromethyl)sulfane
- 177551-63-2
- [1,1'-Biphenyl]-4-yl(trifluoromethyl)sulfane
- SEPQBZDCWHISRJ-UHFFFAOYSA-N
- MDL： MFCD03412291
- Inchi： 1S/C13H9F3S/c14-13(15,16)17-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
- InChI Key： SEPQBZDCWHISRJ-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 254.03777
Monoisotopic Mass: 254.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 25.3A^2

Experimental Properties

PSA: 0

1,1'-Biphenyl,4-[(trifluoromethyl)thio]- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Risk Phrases：36/37/38

1,1'-Biphenyl,4-[(trifluoromethyl)thio]- Pricemore >>

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abcr	AB134726-5 g	4-(Trifluoromethylthio)biphenyl, 98%; .	177551-63-2	98%	5g	€215.00	2023-05-10
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